Cas no 339105-59-8 (4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE)

• Product Name: 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE
• CAS No: 339105-59-8
• Molecular Formula: C₂₁H₂₁N₃O₃S
• Molecular Weight: 395.47474360466
• CID: 5185370

4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE Properties

Names and Identifiers

• 4-METHYLPHENYL 6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL SULFONE
• 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE
• 4-[6-(4-methylbenzenesulfonyl)-2-phenylpyrimidin-4-yl]morpholine
• Morpholine, 4-[6-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinyl]-
• 4-{6-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinyl}morpholine
• SMR000179180
• Bionet1_003030
• MLS000326638
• HMS577D12
• HMS2188G04
• 4-[6-(4-methylphenyl)sulfonyl-2-phenylpyrimidin-4-yl]morpholine

• InChIKey： PSAZTHHVWMHDLU-UHFFFAOYSA-N
• Inchi： 1S/C21H21N3O3S/c1-16-7-9-18(10-8-16)28(25,26)20-15-19(24-11-13-27-14-12-24)22-21(23-20)17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Heavy Atom Count: 28
• Complexity: 589
• XLogP3: 3.4
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds